Pyridine-2,3-dicarboxamide

• IUPAC Name: pyridine-2,3-dicarboxamide
• InChI: InChI=1S/C7H7N3O2/c8-6(11)4-2-1-3-10-5(4)7(9)12/h1-3H,(H2,8,11)(H2,9,12)
• InChI Key: CJVCXRMYJNMDTP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C(=O)N)C(=O)N
• Molecular Formula: C7H7N3O2
• DSSTOX Substance ID: DTXSID40342133
• Molecular Weight: 165.15 g/mol
• CAS RN: 4663-94-9

Description

Pyridine-2,3-dicarboxamide is a type of tridentate ligand for transition metals such as Cu 2+ and Ni 2+. It has been used in various research fields due to its unique chemical properties.

Synthesis Analysis

Pyridine-2,3-dicarboxamide can be synthesized through various modern synthetic strategies. For instance, it can be produced from condensation reactions involving pyridine-2,6-dicarboxylic acid, pyridine-2,6-dicarbonyl dichloride, or 2,6-diaminopyridine with heterocyclic amine or carboxylic acid precursors.

Molecular Structure Analysis

The molecular structure of Pyridine-2,3-dicarboxamide has been studied extensively. These studies reveal a general preference for cis amide geometry in which the aromatic groups (N-phenyl and pyridyl) are cis to each other and the pyridine nitrogen anti to the carbonyl oxygen.

Chemical Reactions Analysis

Pyridine-2,3-dicarboxamide has been involved in various chemical reactions. For example, it can react with copper (II) acetate monohydrate to give tricopper (II) complexes.

Scientific Research Applications

Coordination Chemistry

Pyridine dicarboxamide scaffolds are used in coordination chemistry due to their ability to stabilize reactive species and model metalloenzyme active sites.

Catalysis

These compounds have been utilized in catalytic organic transformations.

Sensing and Recognition

Pyridine dicarboxamide derivatives play a role in sensing and recognition applications.

Supramolecular Assemblies

They are involved in the formation of supramolecular assemblies.

Material Science

These derivatives are used as model compounds in material science for studying intramolecular hydrogen bonding and molecular conformations.

Pharmacological Research

They are researched for their chemical properties and biological activities, which makes them interesting for discovering new pharmacologically-active compounds.

Cancer Treatment

Some pyridine-based scaffolds have been patented for treating cancer as PI3K inhibitors.

Green Synthesis

Pyridine dicarboxamide derivatives have been synthesized using green chemistry principles, such as solid-phase microwave synthesis without catalysts and solvents.

Mechanism of Action

Target of Action

Pyridine-2,3-dicarboxamide primarily targets G-quadruplexes (G4s), which are atypical nucleic acid structures involved in basic human biological processes . These structures are regulated by small molecules and are considered to have the best G4 specificity .

Mode of Action

The compound interacts with its targets by adopting a highly beneficial V-shape conformation, which maximizes the interaction with the target G4 . This interaction is significantly controlled by the selection of a solvent .

Biochemical Pathways

The compound affects the pathways related to G4 functions. It can directly damage G4 structures, activate multiple antitumor signaling pathways, including the typical cGAS-STING pathway and AIM2-ASC pathway, trigger a strong immune response, and lead to potent antitumor effects .

Pharmacokinetics

Pyridine scaffolds, in general, have been consistently incorporated in a diverse range of drug candidates approved by the fda (food and drug administration) . This suggests that they likely have favorable pharmacokinetic properties.

Result of Action

The compound’s action results in the stabilization of G4s compared to duplex DNA, with a preference for parallel structures . More interestingly, these ligands showed different capacities to selectively block DNA polymerization in a PCR-stop assay and to induce G4 conformation switches of hybrid h-Telo G4 .

Action Environment

The action, efficacy, and stability of Pyridine-2,3-dicarboxamide are influenced by environmental factors such as the solvent used. For instance, the detection of Al3+ and Fe3+ ions by nitrobenzoxadiazole bearing pyridine-2,6-dicarboxamide based chemosensors was found to be significantly controlled by the selection of a solvent .

Safety and Hazards

According to its Safety Data Sheet, Pyridine-2,3-dicarboxamide may cause skin and eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and adequate ventilation is advised.

Future Directions

Research on Pyridine-2,3-dicarboxamide is ongoing, with a focus on its potential applications in various fields. For instance, it is expected that a larger share of novel pyridine-based drug candidates will be developed in the next few years.

Synthesis routes and methods I

Procedure details

Pyridine diamide 6 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.010 mol), 2-chloro-N,N-dibutylacetamide (0.030 mol), diisopropylethylamine (0.030 mol) and dimethoxyethane (30 mL). The product was isolated from the methylene chloride extraction of the acidic aqueous layer. The product was made basic by extraction with aqueous NaOH. The organic solution was concentrated, and the residue was distilled (150°-200° C., 0.10 mm) to afford 3.6 g of product.

Synthesis routes and methods II

Procedure details

Pyridine diamide 2 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.015 mol), 2-chloro-N,N-diethylacetamide (0.045 mol), diisopropylethylamine (0.060 mol) and dimethoxyethane (25 mL). The product was isolated from the methylene chloride extraction of the basic aqueous layer. The residue was distilled (140° C., 0.10 mm) to afford 3.7 g of pure product.

Synthesis routes and methods III

Procedure details

Pyridine diamide 4 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.011 mol), 2-chloro-N-(1,1,3,3,-tetramethylbutyl)acetamide (0.033 mol), diisopropylethylamine (0.025 mol) and dimethoxyethane (25 mL). The product was isolated from the methylene chloride extraction of the acidic aqueous layer. The product was made basic by extraction of the methylene chloride solution with aqueous NaOH. The methylene chloride solution was concentrated, and the residue was distilled (150° C., 0.03 mm) to afford 3.7 g of pure product.

Synthesis routes and methods IV

Procedure details

Pyridine diamide 3 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.015 mol), 2-chloro-N,N-dihexylacetamide (0.048 mol), diisopropylethylamine (0.033 mol) and dimethoxyethane (25 mL). The product was isolated from a heptane extraction of the acidic aqueous layer. The product was made basic by extraction with aqueous NaaOH. The organic solution was concentration, and the residue was distilled (200° C., 0.05 mm) to afford 6.1 g of pure product.

Synthesis routes and methods V

Procedure details

Pyridine diamide 7 was prepared according to the general procedure described in Example 8 using 2-(aminomethyl)pyridine (0.013 mol), 2-chloro-N,N-diisopropylacetamide (0.038 mol), diisopropylethylamine (0.038 mol) and dimethoxyethane (25 mL). The product was isolated from both the methylene chloride extraction of the acidic aqueous layer and the heptane extraction of the basic layer in about equal amounts. Mass spectral analysis of the two layers showed the material in the heptane layer to be of greater purity. The residue from the heptane layer was distilled (150° C., 0.05 mm) to afford 2.2 g of product.